Cas no 5765-63-9 (morpholin-4-ol)

• Product Name: morpholin-4-ol
• CAS No: 5765-63-9
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD31915471
• CID: 376767
• PubChem ID: 165345
• Update Time: 2025-06-12

morpholin-4-ol Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-hydroxy-
• 4-Hydroxymorpholine
• Morpholine N-oxide
• N-Hydroxymorpholine
• Morpholin-4-ol
• OURXRFYZEOUCRM-UHFFFAOYSA-N
• 5765-63-9
• Morpholinol
• SCHEMBL81959
• morpholol
• EN300-255458
• DTXSID20973247
• SCHEMBL622038
• 4-Hydroxymorphorine
• morpholin-4-ol

• MDL： MFCD31915471
• Inchi： 1S/C4H9NO2/c6-5-1-3-7-4-2-5/h6H,1-4H2
• InChI Key： OURXRFYZEOUCRM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)O

Computed Properties

• Exact Mass: 391.01682
• Monoisotopic Mass: 391.016769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 96.5
• XLogP3: -0.8

Experimental Properties

• Density: 1.205
• Boiling Point: 204.3°Cat760mmHg
• Flash Point: 77.3°C
• Refractive Index: 1.676
• PSA: 96.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on morpholin-4-ol

Recent Advances in the Study of 5765-63-9 and Morpholin-4-ol: A Research Briefing

The chemical compound with the CAS number 5765-63-9, also known as morpholin-4-ol, has garnered significant attention in recent years due to its versatile applications in the field of chemical biology and pharmaceutical research. This briefing aims to summarize the latest findings and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of morpholin-4-ol as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the morpholine ring and hydroxyl group, make it a valuable building block in medicinal chemistry. Researchers have successfully utilized 5765-63-9 in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.

One of the most notable advancements is the use of morpholin-4-ol in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5765-63-9 exhibited potent inhibitory activity against specific kinase targets, with improved selectivity and reduced off-target effects compared to existing drugs. This finding opens new avenues for the development of targeted therapies with fewer side effects.

In addition to its role in drug discovery, morpholin-4-ol has also been investigated for its potential as a bioisostere in prodrug design. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that incorporating 5765-63-9 into prodrug formulations enhanced the solubility and bioavailability of poorly water-soluble compounds, addressing a common challenge in pharmaceutical development.

Furthermore, advances in synthetic methodologies have enabled more efficient and scalable production of morpholin-4-ol. A 2022 study in Organic Process Research & Development described a novel catalytic process that significantly improved the yield and purity of 5765-63-9, reducing production costs and environmental impact. This development is particularly relevant for industrial-scale applications.

Despite these promising results, challenges remain in fully harnessing the potential of morpholin-4-ol. Issues such as metabolic stability and potential toxicity of its derivatives require further investigation. Ongoing research is focused on optimizing the chemical structure of 5765-63-9-based compounds to improve their pharmacokinetic and safety profiles.

In conclusion, the compound 5765-63-9 (morpholin-4-ol) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from kinase inhibitor development to prodrug design, supported by recent advances in synthetic chemistry. Future research should aim to address the remaining challenges and explore new therapeutic opportunities for this versatile molecule.